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Compound of Interest

Compound Name: Rimuene

Cat. No.: B158053 Get Quote

This technical guide provides an in-depth overview of the diterpene Rimuene, intended for

researchers, scientists, and professionals in the field of drug development. This document

outlines its chemical properties, biological activity, and relevant experimental methodologies.

Core Compound Data
Rimuene is a naturally occurring diterpene hydrocarbon found in a variety of plant species. The

following table summarizes its key quantitative data.

Parameter Value Source

CAS Number 1686-67-5 [1][2]

Molecular Formula C₂₀H₃₂ [3]

Molecular Weight 272.475040 g/mol [2]

Biological Activity

Moderate inhibitory activity

against butyrylcholinesterase

(BuChE) was observed for an

essential oil containing

Rimuene (also reported as

5,15-Rosadiene).
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The primary reported biological activity of Rimuene, as a component of the essential oil from

Araucaria brasiliensis, is the moderate inhibition of butyrylcholinesterase (BuChE). This

suggests a potential role for Rimuene in modulating cholinergic signaling. By inhibiting BuChE,

Rimuene could prevent the breakdown of the neurotransmitter acetylcholine, leading to its

increased availability in the synaptic cleft. This mechanism is a key therapeutic strategy in

managing conditions such as Alzheimer's disease.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b158053?utm_src=pdf-body
https://www.benchchem.com/product/b158053?utm_src=pdf-body
https://www.benchchem.com/product/b158053?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synaptic Cleft

Mechanism of Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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